Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

PDMAT Thermochemistry Data: A Technical
Guide

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Pentakis(dimethylamino)tantalum(V)

CAS No.: 19824-59-0

Cat. No.: S1480260

Summary of Thermochemical Data

The following table compiles the key thermochemical properties of PDMAT from the NIST standard

reference data [1].

Property Value Units  State Method / Note

Enthalpy of Formation -238. £ kJ/mol Gas Data Review

(AfH°gas) 15.

Enthalpy of Formation -327. kJ/mol  Solid Data Review

(AfH°solid) 11.

Enthalpy of Sublimation 89.+10. kJ/mol Phase RSC (Adedeji, Cavell, et al., 1979)
(AsubH°) Change

lonization Energy (IE) 6.89 eV Gas Photoelectron Spectroscopy (PE),

Vertical value

Experimental Methodologies
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The thermochemical data for PDMAT was determined through several experimental techniques, which are

summarized below [1].

Experiment . . Key

Key Technique Brief Workflow .
Type Parameters/Conditions
Formation Data Review Compilation and evaluation of Standard conditions
Enthalpy existing experimental data by an

Sublimation
Enthalpy

lonization
Energy

Not Specified
(Source: RSC)

Photoelectron
Spectroscopy
(PE)

expert (José A. Martinho Simdes).

The enthalpy change for the
transition from solid to gas phase
was measured.

Molecules in the gas phase are
irradiated with UV light, and the
kinetic energy of the ejected
electrons is measured.

AsubH® = 89. + 10.
kJ/mol

Vertical ionization energy

Thermochemistry Data Relationship Diagram

The following diagram illustrates the relationships and pathways between the different thermochemical

parameters of PDMAT, showing how they interconnect from the solid phase to the formation of gas phase

ions.
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PDMAT (Solid)
AfH°solid = -327 + 11 kJ/mol

Phase Change

Sublimation
AsubH°® =89 + 10 kJ/mol

UV Radiation

lonization
IE = 6.89 eV (Vertical)

Click to download full resolution via product page

This workflow shows the pathway from solid PDMAT to its gaseous ion, highlighting key energy changes
[1].

Application Notes for Researchers

For scientists in drug development and related fields, understanding the thermal stability and phase transition
behavior of chemical precursors is critical for process design. The provided data is fundamental for modeling
and scaling up processes like Chemical Vapor Deposition (CVD) and Atomic Layer Deposition (ALD),

which are pivotal in creating advanced materials and coatings [2] [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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